2-[5-[(E)-(10-bromo-3-oxo-5-thia-2,7,12-triazatricyclo[6.4.0.02,6]dodeca-1(8),6,9,11-tetraen-4-ylidene)methyl]furan-2-yl]benzoic acid

• Molecular Formula: C20H10BrN3O4S
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 2-[5-[(E)-(10-bromo-3-oxo-5-thia-2,7,12-triazatricyclo[6.4.0.02,6]dodeca-1(8),6,9,11-tetraen-4-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C20H10BrN3O4S/c21-10-7-14-17(22-9-10)24-18(25)16(29-20(24)23-14)8-11-5-6-15(28-11)12-3-1-2-4-13(12)19(26)27/h1-9H,(H,26,27)/b16-8+
• InChI Key: NMLOLMOZTQCQJF-LZYBPNLTSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C/3\C(=O)N4C5=C(C=C(C=N5)Br)N=C4S3)C(=O)O
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C3C(=O)N4C5=C(C=C(C=N5)Br)N=C4S3)C(=O)O

Description

2-[5-[(3-bromo-8-oxo-7-thiazolo[4,5]imidazo[1,2-b]pyridinylidene)methyl]-2-furanyl]benzoic acid is an imidazopyridine.

Scientific Research Applications

Microwave Assisted Synthesis and Antimicrobial Activity

This compound has been utilized in microwave-assisted synthesis processes. For instance, a study reported the synthesis of related compounds using microwave irradiation, significantly enhancing the reaction rate and yield compared to conventional methods. These synthesized compounds were characterized for their antibacterial and antifungal activities (Sodha et al., 2003).

Heterocyclic Compound Synthesis and Biological Study

Another research area involves the synthesis of novel heterocyclic compounds. For example, derivatives of the compound have been synthesized, characterized using various spectral studies, and evaluated for antibacterial and antifungal activities (Patel et al., 2015).

Synthesis and Evaluation of Antinociceptive and Anti-Inflammatory Properties

This compound is also involved in synthesizing derivatives with potential antinociceptive and anti-inflammatory properties. A study synthesized and evaluated a series of derivatives, showing significant activities in these areas (Selvam et al., 2012).

Generation and Trapping of Highly Strained Bicyclic Allenes

The compound has also been studied in the context of generating and trapping highly strained bicyclic allenes, contributing to organic chemistry's fundamental understanding and methodologies (Ozen & Balcı, 2002).

Synthesis of Novel Polyfunctionally Substituted Pyrazolo[1,5-a]pyrimidines

Research on the synthesis of polyfunctionally substituted pyrazolo[1,5-a]pyrimidines under solvent-free conditions is another application. This process yields excellent results with short reaction times, demonstrating the compound's versatility in organic synthesis (Quiroga et al., 2007).